Cas no 1355247-07-2 (1-(2-Bromo-6-fluorophenyl)methylpyrrolidine)

• Product Name: 1-(2-Bromo-6-fluorophenyl)methylpyrrolidine
• CAS No: 1355247-07-2
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• MDL: MFCD21333052
• CID: 2771401
• PubChem ID: 70699630
• Update Time: 2025-04-21

1-(2-Bromo-6-fluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-bromo-6-fluorophenyl)methyl]pyrrolidine
• CS-0193145
• DTXSID90742745
• BS-24935
• 1355247-07-2
• MFCD21333052
• 1-(2-Bromo-6-fluorophenyl)methylpyrrolidine

• MDL： MFCD21333052
• Inchi： 1S/C11H13BrFN/c12-10-4-3-5-11(13)9(10)8-14-6-1-2-7-14/h3-5H,1-2,6-8H2
• InChI Key： NVOMRWKMVDLILJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CN1CCCC1)F

Computed Properties

• Exact Mass: 257.02200
• Monoisotopic Mass: 257.02154Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 277.6±25.0 °C at 760 mmHg
• Flash Point: 121.7±23.2 °C
• PSA: 3.24000
• LogP: 3.12190
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-Bromo-6-fluorophenyl)methylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines